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Compound of Interest

Compound Name: Lithol Rubine BK

Cat. No.: B12516396

Introduction

Lithol Rubine BK (C.I. Pigment Red 57:1) is a monoazo lake pigment widely used in various
industries, including textiles, printing inks, and cosmetics. Its well-defined chemical structure,
stability, and strong chromophore make it a suitable candidate for use as a control standard in
the analytical testing of textiles for specific azo dyes. Azo dyes are a major class of synthetic
colorants used in the textile industry. However, some azo dyes can cleave under reductive
conditions to release carcinogenic aromatic amines, which are restricted under regulations
such as REACH (Registration, Evaluation, Authorisation and Restriction of Chemicals) in
Europe.

This application note outlines the use of Lithol Rubine BK as a positive control and calibration
standard for chromatographic and spectroscopic analysis of textile samples. Its use ensures
the reliability and accuracy of analytical methods designed to identify and quantify restricted
azo dyes.

Rationale for Use as a Control
Using Lithol Rubine BK as a control serves several critical functions in an analytical workflow:
e Method Validation: It helps verify that the analytical system (e.g., HPLC, GC-MS) is

performing correctly and can successfully detect and separate azo dyes from the textile
matrix.
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o Positive Control: It confirms that the extraction and, if applicable, reductive cleavage
procedures are effective. A successful detection of Lithol Rubine BK or its corresponding
amine (4-amino-3-hydroxytoluene-6-sulphonic acid, after cleavage) indicates the process is
working as intended.

o Semi-Quantification: When used as a calibration standard, it can help in the semi-
quantitative analysis of structurally similar azo dyes present in the sample.

Physicochemical & Spectroscopic Data

The following table summarizes key quantitative data for Lithol Rubine BK, essential for its
use as an analytical standard.

Property Value

) Calcium bis[2-[(2-hydroxy-1-naphthyl)azo]-3-
Chemical Name
methylbenzenesulphonate]

C.l. Name Pigment Red 57:1 (PR 57:1)
CAS Number 5281-04-9

Molecular Formula C34H24CaN40sS2

Molecular Weight 720.8 g/mol

UV-Vis Amax (in DMF) ~530 nm

) ) 4-amino-3-hydroxytoluene-6-sulphonic acid
Expected Aromatic Amine i
(after reductive cleavage)

Protocols
Protocol 1: Preparation of Lithol Rubine BK Standard
Stock Solution

This protocol describes the preparation of a standard stock solution for use in calibration and
as a spiking control.

Materials:
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Lithol Rubine BK powder (analytical grade)

Dimethylformamide (DMF), HPLC grade

Volumetric flasks (10 mL, 100 mL)

Analytical balance

Ultrasonic bath

Procedure:

o Accurately weigh 10 mg of Lithol Rubine BK powder.

o Transfer the powder to a 100 mL volumetric flask.

e Add approximately 70 mL of DMF.

e Sonicate the mixture for 15 minutes to ensure complete dissolution.
 Allow the solution to return to room temperature.

o Make up the volume to 100 mL with DMF.

e This creates a 100 pg/mL stock solution. Further dilutions can be made as required for the
calibration curve. Store the stock solution in a dark, refrigerated environment.

Protocol 2: HPLC-DAD Analysis of Textile Extracts

This protocol details the use of High-Performance Liquid Chromatography with a Diode-Array
Detector (HPLC-DAD) for the identification of Lithol Rubine BK.

Instrumentation & Conditions:
e HPLC System: Quaternary pump, autosampler, column oven, DAD detector.
e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm particle size).

o Mobile Phase A: 0.1% Formic Acid in Water.
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o Mobile Phase B: Acetonitrile.

e Gradient: 10% B to 90% B over 20 minutes.
e Flow Rate: 1.0 mL/min.

e Column Temperature: 30°C.

* Injection Volume: 10 pL.

o DAD Wavelength: Monitoring at 530 nm.
Procedure:

o Sample Preparation: Extract the dye from a known weight of textile material using a suitable
solvent (e.g., DMF or methanol/water mixture) with sonication. Filter the extract through a
0.45 pm syringe filter before analysis.

o Control Sample (Spike): Spike a blank textile sample extract with a known concentration of
the Lithol Rubine BK standard solution to verify recovery and matrix effects.

» Calibration: Inject a series of dilutions of the Lithol Rubine BK stock solution (e.g., 1, 5, 10,
25, 50 pug/mL) to generate a calibration curve.

e Analysis: Inject the prepared textile sample extract and the control sample.

« |dentification: Compare the retention time and the UV-Vis spectrum of any peak in the
sample chromatogram with that of the Lithol Rubine BK standard. A match in both retention
time and spectral profile confirms the presence of the dye.

Visual Workflows

The following diagrams illustrate the key experimental workflows.
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Standard Preparation
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:
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'
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Caption: Workflow for preparing the Lithol Rubine BK standard stock solution.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12516396?utm_src=pdf-body-img
https://www.benchchem.com/product/b12516396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12516396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

HPLC Analysis Workflow
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Caption: General workflow for the analysis of textile dyes using a control standard.

 To cite this document: BenchChem. [Application Note: Lithol Rubine BK as a Control for
Textile Dye Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12516396#using-lithol-rubine-bk-as-a-control-for-
textile-dye-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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